Cas no 287399-43-3 (Dodecane-13C12)

• Product Name: Dodecane-13C12
• CAS No: 287399-43-3
• MF: C₁₂H₂₆
• MW: 170.334844112396
• CID: 4457330
• PubChem ID: 71309250
• Update Time: 2025-06-10

Dodecane-13C12 Chemical and Physical Properties

Names and Identifiers

• dodecane
• DODECANE-13C12
• (~13~C_12_)Dodecane
• Dodecane-13C12, 99 atom % 13C
• DTXCID80696546
• DTXSID40745802
• 287399-43-3
• (1,2,3,4,5,6,7,8,9,10,11,12-13C12)dodecane
• Dodecane-13C12

• Inchi： 1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： SNRUBQQJIBEYMU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC

Computed Properties

• Exact Mass: 182.24370885Da
• Monoisotopic Mass: 182.24370885Da
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 0.802 g/mL at 25 °C
• Melting Point: -9.6 °C(lit.)
• Boiling Point: 215-217 °C(lit.)
• Flash Point: 131.8±27.3 °C

Dodecane-13C12 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 65
• Safety Instruction： 62
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Saturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons

Additional information on Dodecane-13C12

Introduction to Dodecane-13C12 and Its Applications in Modern Chemical Research

Dodecane-13C12, a derivative of dodecane labeled with carbon-13 isotope, is a compound of significant interest in the field of chemical research and pharmaceutical development. The compound is characterized by its molecular formula, which includes a chain of twelve carbon atoms with one of them being the radioactive isotope 13C. This unique isotopic labeling makes Dodecane-13C12 a valuable tool for various analytical and research purposes.

The CAS number 287399-43-3 uniquely identifies this compound and distinguishes it from other isomers and derivatives of dodecane. This numbering system ensures precise identification and classification, which is crucial in scientific literature and industrial applications. The use of carbon-13 labeling in organic compounds like Dodecane-13C12 allows researchers to track the movement of carbon atoms in metabolic pathways, chemical reactions, and catalytic processes.

In recent years, the demand for isotopically labeled compounds has surged due to their applications in nuclear magnetic resonance (NMR) spectroscopy. Dodecane-13C12, with its stable isotope, provides a clear signal in NMR experiments, enabling detailed structural analysis of complex molecules. This has been particularly beneficial in the field of drug discovery, where understanding the molecular interactions at an atomic level is essential.

The pharmaceutical industry has leveraged Dodecane-13C12 for its role in studying the pharmacokinetics and metabolic pathways of new drug candidates. By incorporating the 13C label, researchers can monitor how a drug is processed in the body without interfering with its biological activity. This approach has led to more accurate assessments of drug efficacy and safety profiles.

Moreover, the use of Dodecane-13C12 in catalysis research has been instrumental in developing new catalysts and understanding reaction mechanisms. The labeled compound helps in identifying active sites and intermediates in catalytic processes, which is crucial for optimizing reaction conditions and improving yields. Recent studies have shown that Dodecane-13C12 can be used to study the effects of different catalysts on alkylation reactions, providing insights that could lead to more efficient industrial processes.

Another emerging application of Dodecane-13C12 is in environmental chemistry. Researchers are using this compound to study the degradation pathways of hydrocarbons in soil and water systems. The ability to track carbon atoms through metabolic processes allows scientists to better understand how pollutants are broken down and their impact on ecosystems.

The synthesis of Dodecane-13C12 involves advanced techniques in isotopic labeling, often requiring specialized equipment and expertise. However, advancements in synthetic chemistry have made it more accessible for researchers worldwide. This accessibility has democratized the use of isotopically labeled compounds, fostering innovation across multiple scientific disciplines.

In conclusion, Dodecane-13C12 (CAS no 287399-43-3) is a versatile compound with significant applications in pharmaceuticals, catalysis, and environmental science. Its unique isotopic labeling provides researchers with powerful tools for studying complex chemical processes at a molecular level. As research continues to evolve, the importance of compounds like Dodecane-13C12 will only grow, driving further advancements in science and technology.